Cas no 1380609-13-1 (Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis-)

• Product Name: Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis-
• CAS No: 1380609-13-1
• MF: C₂₆H₁₇NO₂
• MW: 375.418686628342
• CID: 5530496
• Update Time: 2025-06-15

Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis-
• 4,4'-(9H-carbazole-3,6-diyl)bis-Benzaldehyde

• Inchi： 1S/C26H17NO2/c28-15-17-1-5-19(6-2-17)21-9-11-25-23(13-21)24-14-22(10-12-26(24)27-25)20-7-3-18(16-29)4-8-20/h1-16,27H
• InChI Key： ACSALCRRSHFUNA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C3=CC=C(C=C3)C=O)C=C2)C2=C1C=CC(C1=CC=C(C=C1)C=O)=C2

Additional information on Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis-

Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis- and Its Significance in Modern Chemical Biology

The compound with the CAS number 1380609-13-1, specifically Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis-, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structure comprising benzaldehyde units linked through a central carbazole moiety, has garnered attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry.

In the realm of chemical biology, the synthesis and study of such complex molecules are pivotal for understanding biological pathways and developing novel therapeutic agents. The benzaldehyde component of this compound contributes to its reactivity, making it a valuable building block for further functionalization. Meanwhile, the carbazole ring, known for its stability and biological activity, adds another layer of potential utility. This combination has led researchers to explore its role in various biochemical processes.

Recent studies have highlighted the importance of carbazole derivatives in drug discovery. The structural motif of Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis- has been investigated for its ability to interact with biological targets such as enzymes and receptors. For instance, modifications of the carbazole core have shown promise in developing compounds with anti-inflammatory and anticancer properties. The benzaldehyde units provide a platform for further chemical modifications, allowing for the creation of diverse derivatives with tailored biological activities.

The synthesis of Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis- involves sophisticated organic reactions that showcase the capabilities of modern synthetic chemistry. Techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the versatility of benzaldehyde and carbazole derivatives but also demonstrate their feasibility for large-scale production.

One of the most compelling aspects of this compound is its potential in materials science. The conjugated system formed by the benzaldehyde and carbazole units can lead to interesting electronic properties, making it suitable for applications in organic electronics and optoelectronic devices. Researchers are exploring its use in the development of light-emitting diodes (LEDs) and organic photovoltaics (OPVs), where such molecules can contribute to efficient energy conversion.

The pharmaceutical industry has also shown interest in Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis- due to its structural similarity to known bioactive compounds. By leveraging computational chemistry and high-throughput screening techniques, scientists can rapidly assess the potential therapeutic effects of this molecule. Preliminary studies suggest that it may exhibit properties useful in treating neurological disorders by interacting with specific neurotransmitter receptors.

In conclusion, the compound CAS number 1380609-13-1, known as Benzaldehyde, 4,4'-(9H-carbazole-3,6-diyl)bis-, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and versatile reactivity make it a valuable tool for developing new drugs and materials. As research continues to uncover its potential applications, this molecule is poised to play a crucial role in future scientific endeavors.